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Compound of Interest

Compound Name: Fba-IN-1

Cat. No.: B10856947

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Fba-IN-1, a first-in-class
covalent allosteric inhibitor of fungal Fructose-1,6-bisphosphate Aldolase (FBA). This document
details its mechanism of action, applications in fungal research, and protocols for its use.

Introduction

Fructose-1,6-bisphosphate aldolase (FBA) is a critical enzyme in the central carbon
metabolism of fungi, catalyzing a reversible reaction in both glycolysis and gluconeogenesis.
Fungal FBA belongs to the Class Il aldolases, which are mechanistically distinct from the Class
| aldolases found in humans, making it an attractive target for the development of novel
antifungal agents. Fba-IN-1 (also referred to as compound 2all) is a potent and specific
inhibitor of FBA in Candida albicans (CaFBA), demonstrating significant potential for both basic
research and as a lead compound for antifungal drug discovery.[1][2][3][4]

Mechanism of Action

Fba-IN-1 acts as a covalent and allosteric inhibitor of CaFBA.[1][2][3][4] Through a structure-
guided discovery process, it was identified that Fba-IN-1 targets a novel covalent binding site
at cysteine 292 (C292) of the enzyme.[2] This allosteric inhibition mechanism offers a distinct
advantage over competitive inhibitors, potentially leading to greater specificity and efficacy. By
inhibiting FBA, Fba-IN-1 disrupts the central carbon metabolism, leading to the inhibition of
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fungal growth. This has been demonstrated to be effective even against drug-resistant fungal
strains.

Data Presentation
Antifungal Activity of Fba-IN-1

The following table summarizes the known antifungal activity of Fba-IN-1. Currently, published
data is limited to a specific strain of Candida albicans. Further research is required to determine
the broader antifungal spectrum.

Fungal Strain Compound MICso (ug/mL) Reference

Azole-resistant

Candida albicans 103 Fba-IN-1 1 [LI[21[3]14]15]

Experimental Protocols
Protocol 1: Preparation of Fba-IN-1 Stock Solution

This protocol is intended for the preparation of a stock solution of Fba-IN-1 for in vitro and in
vivo studies.

Materials:

Fba-IN-1 (powder)

e Dimethyl sulfoxide (DMSO)

 PEGS300

e Tween-80

e Saline (0.9% NaCl)

 Sterile microcentrifuge tubes

e \ortex mixer
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Procedure:

To prepare a 2.5 mg/mL stock solution, first create a 25.0 mg/mL intermediate stock by
dissolving the appropriate amount of Fba-IN-1 powder in DMSO.

« In a sterile microcentrifuge tube, add 100 pL of the 25.0 mg/mL Fba-IN-1 DMSO stock to 400
uL of PEG300.

» Mix the solution thoroughly by vortexing.
e Add 50 pL of Tween-80 to the mixture and vortex again until the solution is homogenous.

e Add 450 pL of saline to bring the final volume to 1 mL. The final concentration of Fba-IN-1
will be 2.5 mg/mL.

Storage:

e For long-term storage (up to 6 months), aliquot the stock solution and store at -80°C under a
nitrogen atmosphere.[1]

e For short-term storage (up to 1 month), store at -20°C under a nitrogen atmosphere.[1]

Protocol 2: Minimum Inhibitory Concentration (MIC)
Assay for Fba-IN-1

This protocol describes a standard broth microdilution method to determine the Minimum
Inhibitory Concentration (MIC) of Fba-IN-1 against fungal strains.

Materials:

Fba-IN-1 stock solution (prepared as in Protocol 1)

Fungal culture in logarithmic growth phase

Appropriate fungal growth medium (e.g., RPMI-1640 with L-glutamine, buffered with MOPS)

Sterile 96-well microtiter plates
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e Spectrophotometer or microplate reader

Procedure:

Prepare a serial two-fold dilution of the Fba-IN-1 stock solution in the fungal growth medium
in the wells of a 96-well plate. The final volume in each well should be 100 pL. The
concentration range should typically span from 0.03 pug/mL to 32 pg/mL.

Prepare a fungal inoculum suspension and adjust the concentration to 1 x 103to 5 x 103
cells/mL in the growth medium.

Add 100 pL of the fungal inoculum to each well of the microtiter plate, bringing the final
volume to 200 pL. This will further dilute the Fba-IN-1 concentration by half.

Include a positive control (fungal inoculum without inhibitor) and a negative control (medium
only) on each plate.

Incubate the plates at the optimal growth temperature for the fungal species (e.g., 35°C for
Candida albicans) for 24-48 hours.

Determine the MIC by visual inspection of turbidity or by measuring the optical density at 600
nm. The MICso is defined as the lowest concentration of Fba-IN-1 that inhibits 80% of the
fungal growth compared to the positive control.

Visualizations
Signaling Pathways and Experimental Workflows

The inhibition of FBA by Fba-IN-1 is expected to have significant downstream effects on

cellular signaling and metabolism. While direct experimental evidence linking Fba-IN-1 to

specific signaling pathways is still emerging, the disruption of glycolysis is known to impact key

regulatory networks.
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Caption: Mechanism of action of Fba-IN-1 leading to fungal growth inhibition.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b10856947?utm_src=pdf-body-img
https://www.benchchem.com/product/b10856947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare Fungal Inoculum Prepare Fba-IN-1 Serial Dilutions

‘

Inoculate 96-well Plate
;

Encubate at 35°C for 24-480
;
(Measure Optical Density (ODGOOD

;

(Determine MICSCD

Click to download full resolution via product page

Caption: Experimental workflow for determining the MIC of Fba-IN-1.
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Caption: Putative impact of FBA inhibition on fungal stress response pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Fba-IN-1 in Fungal
Genetics and Molecular Biology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1085694 7#fba-in-1-application-in-fungal-genetics-
and-molecular-biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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